Cas no 137897-99-5 (3,3',5,5'-Tetrachlorodiphenyl disulfide)

• Product Name: 3,3',5,5'-Tetrachlorodiphenyl disulfide
• CAS No: 137897-99-5
• MF: C₁₂H₆Cl₄S₂
• MW: 356.118036746979
• MDL: MFCD01862261
• CID: 64500
• PubChem ID: 24878561
• Update Time: 2025-06-25

3,3',5,5'-Tetrachlorodiphenyl disulfide Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetrachlorodiphenyl disulfide
• Bis(3,5-dichlorophenyl) disulfide
• 3,3,5,5-TETRACHLORODIPHENYL DISULFIDE
• 1,3-dichloro-5-[(3,5-dichlorophenyl)disulfanyl]benzene
• JMQANWHMOHXBEA-UHFFFAOYSA-N
• Disulfide, bis(3,5-dichlorophenyl)
• bis-(3,5-dichlorophenyl) disulphide
• AS-61746
• AKOS015898595
• A886369
• FT-0614003
• Bis-3,5-Dichlorophenyl disulfide
• CS-W009795
• SCHEMBL226093
• 1,2-Bis(3,5-dichlorophenyl)disulfane
• AC-13314
• Bis(3,5-dichlorophenyl)disulfide
• T1813
• DTXSID10370766
• Bis(3,5-dichlorophenyl) disulfide, 97%
• 3,5-dichlorophenyl disulfide
• D84159
• J-007073
• MFCD01862261
• 137897-99-5

• MDL： MFCD01862261
• Inchi： 1S/C12H6Cl4S2/c13-7-1-8(14)4-11(3-7)17-18-12-5-9(15)2-10(16)6-12/h1-6H
• InChI Key： JMQANWHMOHXBEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)SSC1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 353.86700
• Monoisotopic Mass: 353.867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5

Experimental Properties

• Color/Form: solid
• Density: 1.5900
• Melting Point: 65.0 to 68.0 deg-C
• Boiling Point: 429.7°Cat760mmHg
• Flash Point: 197.1°C
• PSA: 50.60000
• LogP: 7.09960
• Solubility: Not determined

3,3',5,5'-Tetrachlorodiphenyl disulfide Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,3',5,5'-Tetrachlorodiphenyl disulfide

Professional Introduction to 3,3',5,5'-Tetrachlorodiphenyl disulfide (CAS No. 137897-99-5)

3,3',5,5'-Tetrachlorodiphenyl disulfide, identified by its CAS number 137897-99-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure featuring four chlorine atoms and two sulfur atoms bridging two phenyl rings, exhibits a range of properties that make it a valuable candidate for various applications, particularly in synthetic chemistry and material science.

The molecular formula of 3,3',5,5'-Tetrachlorodiphenyl disulfide can be represented as C₁₄H₈Cl₄S₂. Its structural configuration imparts distinct chemical reactivity, making it a versatile intermediate in the synthesis of more complex molecules. The presence of chlorine atoms enhances its solubility in non-polar solvents, while the disulfide bond provides stability and reactivity under specific conditions. These attributes have positioned this compound as a key player in the development of novel materials and pharmaceuticals.

In recent years, researchers have been exploring the potential applications of 3,3',5,5'-Tetrachlorodiphenyl disulfide in advanced material engineering. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic processes. For instance, studies have demonstrated its efficacy in facilitating cross-coupling reactions, which are fundamental to constructing complex organic molecules. The compound's stability under high temperatures and its compatibility with various metal catalysts make it an attractive choice for industrial-scale chemical synthesis.

The pharmaceutical industry has also shown interest in 3,3',5,5'-Tetrachlorodiphenyl disulfide due to its potential bioactive properties. Preliminary research indicates that this compound may exhibit antioxidant and anti-inflammatory effects, although further studies are required to fully elucidate its pharmacological profile. The chlorine atoms in its structure can be targeted for functionalization, allowing for the development of derivatives with enhanced therapeutic potential. This opens up avenues for exploring new drug candidates targeting neurological and inflammatory disorders.

One of the most compelling aspects of 3,3',5,5'-Tetrachlorodiphenyl disulfide is its role in polymer science. The disulfide bond is known to contribute to the thermal stability and mechanical strength of polymers. By incorporating this compound into polymer matrices, researchers aim to develop materials with improved durability and resistance to environmental degradation. Such advancements are crucial for applications ranging from aerospace engineering to biomedical devices, where material performance under extreme conditions is paramount.

The synthesis of 3,3',5,5'-Tetrachlorodiphenyl disulfide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of biphenyl derivatives followed by sulfur insertion. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are essential for meeting the growing demand for this compound in both academic and industrial settings.

Environmental considerations also play a significant role in the utilization of 3,3',5,5'-Tetrachlorodiphenyl disulfide. While the compound itself is not classified as hazardous or toxic under standard conditions, its handling requires adherence to best practices in chemical safety. Researchers are actively investigating greener synthetic routes that minimize waste and reduce environmental impact. Such efforts align with global initiatives to promote sustainable chemistry and responsible industrial practices.

The future prospects for 3,3',5,5'-Tetrachlorodiphenyl disulfide are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its properties evolves, so too will its role in advancing chemical innovation across multiple disciplines. Whether used as a catalyst ligand or a precursor for drug development，this compound stands as a testament to the ingenuity of modern chemical research.